Cas no 61390-99-6 (Benzenamine, 3-[(3-nitrophenyl)azo]-)

• Product Name: Benzenamine, 3-[(3-nitrophenyl)azo]-
• CAS No: 61390-99-6
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 481119
• PubChem ID: 54370732
• Update Time: 2025-04-19

Benzenamine, 3-[(3-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(3-nitrophenyl)azo]-
• 3-[(3-nitrophenyl)diazenyl]aniline
• 61390-99-6
• 3-[(E)-(3-Nitrophenyl)diazenyl]aniline
• DTXSID00710899
• SCHEMBL11595284

• Inchi： 1S/C12H10N4O2/c13-9-3-1-4-10(7-9)14-15-11-5-2-6-12(8-11)16(17)18/h1-8H,13H2/b15-14+
• InChI Key： UTAATEFQLRIXBK-CCEZHUSRSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)/N=N/C1=CC=CC(=C1)N)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 93.88